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Compound of Interest

Compound Name: Isobutyl propionate

Cat. No.: B1201936 Get Quote

An In-depth Technical Guide to the Toxicology and Safety of Isobutyl Propionate

Introduction
Isobutyl propionate (CAS No. 540-42-1) is a colorless liquid with a fruity odor reminiscent of

rum and pineapple.[1][2] It is an ester of isobutanol and propionic acid, and it is used as a

flavoring agent in foods and as a fragrance ingredient.[1][2] It also finds application as a solvent

in paints and coatings.[2] This guide provides a comprehensive overview of the available

toxicological and safety data for isobutyl propionate, intended for researchers, scientists, and

professionals in drug development.

Physicochemical Properties
A summary of the key physicochemical properties of isobutyl propionate is presented in Table

1. This information is critical for understanding its potential hazards and for developing

appropriate handling procedures.

Table 1: Physicochemical Properties of Isobutyl Propionate
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Property Value Reference(s)

Chemical Formula C7H14O2 [1][3]

Molecular Weight 130.18 g/mol [1][3][4]

Appearance Colorless liquid [1][2][5]

Odor Fruity, rum- and pineapple-like [1][2]

Boiling Point 66.5 °C @ 60 mmHg [5]

Flash Point 26 °C / 78.8 °F [5]

Density 0.860 - 0.869 g/cm³ [6]

Solubility in Water 1.7 g/L [6]

Vapor Density 4.5 [5]

Toxicological Profile
The toxicological profile of isobutyl propionate has been evaluated through various studies,

although comprehensive data for all endpoints is not available. The existing data suggests a

low order of toxicity.

Acute Toxicity
Acute toxicity data provides information on the adverse effects of a single dose of a substance.

For isobutyl propionate, the most robust data is available for the oral route of exposure.

Table 2: Acute Toxicity of Isobutyl Propionate

Endpoint Species Route Value Reference(s)

LD50 Rabbit Oral 5,599 mg/kg [3][4][7][8]

LD50 - Dermal No data available [3][4][6]

LC50 - Inhalation No data available [3][4][6]
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Irritation and Sensitization
Studies on the potential of isobutyl propionate to cause skin and eye irritation, as well as skin

sensitization, are summarized below.

Table 3: Irritation and Sensitization Data for Isobutyl Propionate

Endpoint Finding Reference(s)

Skin Irritation No irritant effect [4]

Eye Irritation No irritating effect [4]

Skin Sensitization No sensitizing effects known [4]

Repeated Dose Toxicity
There are no specific repeated-dose toxicity studies available for isobutyl propionate.

However, its safety has been evaluated using the Threshold of Toxicological Concern (TTC) for

a Cramer Class I material, with exposure levels found to be below the TTC.[9]

Genotoxicity
Direct genotoxicity studies on isobutyl propionate are lacking. However, based on data from a

read-across analog, isobutyl acetate (CAS # 110-19-0), isobutyl propionate is not expected to

be genotoxic.[9][10]

Carcinogenicity
Isobutyl propionate has not been classified as a carcinogen by major regulatory bodies.

Table 4: Carcinogenicity Classification

Agency Classification Reference(s)

IARC Not listed [3][4]

NTP Not listed [4]

OSHA Not listed [4]
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Reproductive and Developmental Toxicity
The reproductive toxicity endpoint for isobutyl propionate was evaluated using the Threshold

of Toxicological Concern (TTC) for a Cramer Class I material. The exposure to isobutyl
propionate is reported to be below the TTC, suggesting no significant concern for reproductive

effects at current usage levels.[9]

Experimental Protocols
Detailed experimental protocols for the toxicological studies on isobutyl propionate are not

publicly available. However, standardized guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD), are typically followed. Below are

descriptions of generic protocols relevant to the key toxicological endpoints.

Acute Oral Toxicity (Based on OECD Guideline 420)
The acute oral toxicity is typically determined using a stepwise procedure with a small number

of animals.

Animal Selection: Healthy, young adult rodents (e.g., rats or rabbits) are used.

Dosage: A starting dose is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg

body weight). The substance is administered orally by gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Endpoint: The LD50 is calculated based on the observed mortality at different dose levels.

Start: Acclimatize Animals Prepare Dose Formulations Administer Single Oral Dose Observe for 14 Days
(Mortality, Clinical Signs, Body Weight) Gross Necropsy of all Animals Analyze Data and Determine LD50 Final Report

Click to download full resolution via product page

Figure 1: Generalized workflow for an acute oral toxicity study.

Skin Irritation (Based on OECD Guideline 404)
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This test evaluates the potential of a substance to cause skin irritation.

Animal Selection: Albino rabbits are typically used.

Application: A small amount of the test substance (0.5 mL for liquids) is applied to a shaved

patch of skin and covered with a gauze patch.

Exposure: The exposure duration is typically 4 hours.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The reactions are scored, and an irritation index is calculated.

Read-Across Approach for Genotoxicity Assessment
In the absence of direct experimental data, a read-across approach can be used to predict the

toxicity of a substance based on data from structurally similar chemicals (analogs).

Target Chemical
(Isobutyl Propionate)

Genotoxicity Data Needed

Justification for Read-Across
- Structural Similarity

- Similar Physicochemical Properties
- Similar Metabolic Pathways

Analog Chemical
(Isobutyl Acetate)

Known Genotoxicity Data

Predicted Outcome for Target
(Not expected to be genotoxic)

Click to download full resolution via product page

Figure 2: Logical relationship in a read-across assessment for genotoxicity.

Safety and Handling
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Based on the available Safety Data Sheets (SDS), isobutyl propionate is classified as a

flammable liquid and vapor.[1][4][6]

Hazard Identification and Risk Management
The primary hazard associated with isobutyl propionate is its flammability. While it has low

acute toxicity, appropriate safety measures should still be implemented to minimize exposure.

Hazard Identification Risk Assessment

Control Measures

Physical Hazard:
Flammable Liquid (H226)

Evaluate Risk Based on Use

Health Hazard:
Low Acute Toxicity

Exposure Routes:
Inhalation, Skin/Eye Contact, Ingestion

Engineering Controls:
Ventilation, Explosion-proof equipment

PPE:
Safety Goggles, Gloves

Safe Handling:
Keep away from ignition sources

Click to download full resolution via product page

Figure 3: Hazard identification and risk management workflow.

Exposure Controls and Personal Protection
Engineering Controls: Handle in a well-ventilated area. Use explosion-proof electrical and

lighting equipment.[5][6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[6]

Skin Protection: Wear chemical-resistant gloves.[6]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[6]
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First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[6]

Skin Contact: Remove contaminated clothing and wash the skin with soap and water.[6]

Eye Contact: Rinse with water for at least 15 minutes and consult a doctor.[6]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.[3][6]

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from heat, sparks, and open flames.[5][6]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[5][11]

Conclusion
The available toxicological data for isobutyl propionate indicate a low level of acute toxicity

and a low potential for skin and eye irritation or sensitization. While data gaps exist for chronic

toxicity and genotoxicity, assessments based on read-across and the Threshold of

Toxicological Concern suggest a low risk at current exposure levels. The primary hazard

associated with isobutyl propionate is its flammability, which necessitates appropriate storage

and handling procedures. Adherence to the safety precautions outlined in the Safety Data

Sheet is crucial for minimizing risks in a research or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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